Cas no 54091-78-0 (1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane)
1-(Ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane is an organophosphorus compound characterized by its unique thiophosphoryl and ethoxy functional groups. This structure imparts reactivity useful in specialized chemical synthesis, particularly in the formation of phosphorus-containing intermediates. The ethylsulfanyl moiety enhances nucleophilic substitution potential, while the ethoxy group contributes to controlled hydrolysis stability. Its balanced lipophilicity and electron-withdrawing properties make it suitable for applications in agrochemical and pharmaceutical research, where selective phosphorylation or thiophosphorylation is required. The compound’s stability under ambient conditions facilitates handling and storage. Careful consideration of its reactivity profile is advised for optimal use in synthetic pathways.
54091-78-0 structure
Product Name:1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane
CAS No:54091-78-0
MF:C7H17O3PS
MW:212.24684214592
MDL:MFCD00009269
CID:383186
PubChem ID:24849617
Update Time:2025-06-09
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane Chemical and Physical Properties
Names and Identifiers
-
- 1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane
- 1-[ethoxy(ethylsulfanylmethyl)phosphoryl]oxyethane
- DIETHYL (ETHYLTHIOMETHYL)-PHOSPHONATE
- Diethyl Ethylthiomethanephosphonate
- (ethylsulfanyl-methyl)-phosphonic acid diethyl ester
- AC1L3YYU
- ACMC-1AML4
- CTK1H4408
- diethyl (ethylthio)methylphosphonate
- Diethyl (ethylthiomethyl)phosphonate
- diethyl (methylthioethyl)phosphonate
- Diethyl ethylthiomethyl phosphonate
- diethyl((ethylthio)methyl)phosphonate
- ethylsulfanylmethyl-phosphonic acid diethyl ester
- NSC140826
- NSC 140826
- SCHEMBL3889468
- Diethyl [(ethylthio)methyl]phosphonate
- EINECS 258-971-3
- SY325372
- UNII-THV9NZ2JPA
- Diethyl (ethylthiomethyl)phosphonate, 97%
- Phosphonic acid, P-[(ethylthio)methyl]-, diethyl ester
- diethyl ethylthiomethylphosphonate
- NS00032947
- NSC-140826
- 54091-78-0
- FT-0640219
- DTXSID20202428
- Diethyl P-[(ethylthio)methyl]phosphonate
- diethyl(ethylthiomethyl)phosphonate
- THV9NZ2JPA
- Diethyl ((ethylthio)methyl)phosphonate
- AKOS015913091
- MFCD00009269
- DIETHYL (ETHYLSULFANYL)METHYLPHOSPHONATE
- FTTKKJQNGIJGOC-UHFFFAOYSA-N
- DB-052477
-
- MDL： MFCD00009269
- Inchi： 1S/C7H17O3PS/c1-4-9-11(8,10-5-2)7-12-6-3/h4-7H2,1-3H3
- InChI Key： FTTKKJQNGIJGOC-UHFFFAOYSA-N
- SMILES： S(CC)CP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 212.06400
- Monoisotopic Mass: 212.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
Experimental Properties
- Color/Form: liquid
- Density: 1.097 g/mL at 25 °C(lit.)
- Boiling Point: 271.5°Cat760mmHg
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.464(lit.)
- PSA: 70.64000
- LogP: 2.96310
- Solubility: Not available
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04034-5g |
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane |
54091-78-0 | 97% | 5g |
¥1478.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 156531-5G |
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane |
54091-78-0 | 5g |
¥1253.59 | 2023-12-10 | ||
| abcr | AB126717-5 g |
Diethyl ethylthiomethanephosphonate; 97% |
54091-78-0 | 5g |
€89.00 | 2023-06-24 | ||
| abcr | AB126717-5g |
Diethyl ethylthiomethanephosphonate, 97%; . |
54091-78-0 | 97% | 5g |
€89.00 | 2025-02-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234632-5 g |
Diethyl (ethylthiomethyl)phosphonate, |
54091-78-0 | 5g |
￥835.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-234632-5g |
Diethyl (ethylthiomethyl)phosphonate, |
54091-78-0 | 5g |
￥835.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945622-1g |
Diethyl ((ethylthio)methyl)phosphonate |
54091-78-0 | 98% | 1g |
￥31492.00 | 2024-05-09 |
1-(ethoxy-(ethylsulfanylmethyl)phosphoryl)oxyethane Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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